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Compound of Interest

Compound Name: Mercury(II) fluoride

Cat. No.: B080024 Get Quote

Introduction:

Mercury(II) fluoride (HgF₂), also known as mercuric fluoride, is a powerful and selective

fluorinating agent that has historically played a significant role in the synthesis of organofluorine

compounds. Its primary application lies in the halogen exchange reaction, famously known as

the Swarts reaction, for the conversion of alkyl halides to alkyl fluorides. While its use has

diminished in modern synthetic chemistry due to the toxicity associated with mercury

compounds, understanding its reactivity and applications provides valuable context for the

development of fluorination methodologies. These notes are intended for researchers,

scientists, and drug development professionals to provide detailed insights into the applications

and experimental protocols involving Mercury(II) fluoride.

Physicochemical Properties:

A summary of the key physical and chemical properties of Mercury(II) fluoride is presented in

the table below.
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Property Value

Chemical Formula HgF₂

Molar Mass 238.59 g/mol

Appearance White to yellowish crystalline powder

Melting Point 645 °C (decomposes)

Density 8.95 g/cm³

Solubility Reacts with water

Applications in Organic Synthesis
The primary utility of Mercury(II) fluoride in organic synthesis is as a fluorine source for the

displacement of other halogens, particularly chlorine and bromine, from carbon centers.

Halogen Exchange Reactions (Swarts Reaction)
The most prominent application of HgF₂ is in the Swarts reaction, which facilitates the

synthesis of alkyl fluorides from the corresponding alkyl chlorides or bromides. This reaction

generally proceeds via an Sₙ2 mechanism, especially for primary and secondary alkyl halides.

[1][2] The driving force for this reaction is the formation of a more stable mercury(II) halide

(HgCl₂ or HgBr₂).

General Reaction:

R-X + HgF₂ → R-F + HgX₂ (where X = Cl, Br)

Key Features:

Reactivity: The reaction is particularly effective for primary and secondary alkyl halides.

Reagents: While other metallic fluorides like AgF and SbF₃ can also be used, HgF₂ is a

potent option.[1]

Industrial Relevance: The Swarts reaction has been historically significant in the industrial

production of chlorofluorocarbons (CFCs), commonly known as Freons.[1]
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Experimental Data:

While specific yields for a wide range of substrates are not extensively reported in recent

literature due to the decline in the use of mercury reagents, historical data suggests that good

to excellent yields can be achieved under optimized conditions.

Substrate Product Reagent Yield (%) Reference

Methyl Bromide Methyl Fluoride HgF₂ Not specified [1]

Ethyl Chloride Ethyl Fluoride HgF₂ Not specified [1]

Experimental Protocol: General Procedure for Swarts Reaction

Safety Precaution:Mercury(II) fluoride is highly toxic and should be handled with extreme care

in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including

gloves, a lab coat, and eye protection, is mandatory. All mercury-containing waste must be

disposed of according to institutional hazardous waste guidelines.

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add the alkyl chloride or bromide.

Addition of Reagent: Carefully add a stoichiometric amount of Mercury(II) fluoride to the

flask.

Solvent: The reaction can often be performed neat or in a dry, inert solvent such as

acetonitrile or sulfolane.

Reaction Conditions: The reaction mixture is typically heated to a temperature between 50

°C and 150 °C, depending on the reactivity of the substrate. The progress of the reaction can

be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The

insoluble mercury(II) halide byproduct is removed by filtration.

Purification: The resulting alkyl fluoride is purified by distillation or column chromatography.
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Logical Workflow for Swarts Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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